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Compound Focus: Lirimilast

CAS No.: 329306-27-6

Cat. No.: S533279

Since Lirimilast is also a phosphodiesterase-4 (PDE4) inhibitor, information on apremilast, a well-studied
drug in the same class, can provide insight into the general mechanism of action [1]. The table below

summarizes key information about apremilast for reference.

Feature Description

Drug Class Oral small-molecule phosphodiesterase-4 (PDE4) inhibitor [1]

Mechanism of Inhibits PDE4, increasing intracellular cAMP levels. Modulates a wide array of
Action pro-inflammatory cytokines (e.g., TNF-q, IL-17, IFN-y) and anti-inflammatory

functions without broad immunosuppression [1].

Key Anti- Reduces production of TNF-a, IFN-y, IL-2, IL-12, IL-17, IL-23; increases
inflammatory expression of anti-inflammatory IL-10 [1].

Effects

Approved Psoriasis, psoriatic arthritis, Behget's syndrome in adults (USFDA) [1].
Indications

Research/Off-label  Vitiligo, atopic dermatitis, lichen planus, hidradenitis suppurativa [1].
Use
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The following diagram illustrates the core mechanism of action shared by PDE4 inhibitors like apremilast,

which is likely similar for Lirimilast.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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